Cas no 1805029-13-3 (4-Chloro-2-cyano-5-methylbenzoic acid)

• Product Name: 4-Chloro-2-cyano-5-methylbenzoic acid
• CAS No: 1805029-13-3
• MF: C₉H₆ClNO₂
• MW: 195.602441310883
• CID: 5005814
• Update Time: 2025-05-24

4-Chloro-2-cyano-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-cyano-5-methylbenzoic acid

• Inchi： 1S/C9H6ClNO2/c1-5-2-7(9(12)13)6(4-11)3-8(5)10/h2-3H,1H3,(H,12,13)
• InChI Key： UNLFJBSYNNTDLR-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=C(C(=O)O)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 258
• XLogP3: 2.2
• Topological Polar Surface Area: 61.1

Additional information on 4-Chloro-2-cyano-5-methylbenzoic acid

Professional Introduction to 4-Chloro-2-cyano-5-methylbenzoic acid (CAS No. 1805029-13-3)

4-Chloro-2-cyano-5-methylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1805029-13-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its structural features that include a chloro substituent at the 4-position, a cyano group at the 2-position, and a methyl group at the 5-position. These structural attributes contribute to its unique chemical properties and potential biological activities, making it a valuable scaffold for further chemical modifications and pharmacological investigations.

The synthesis of 4-Chloro-2-cyano-5-methylbenzoic acid typically involves multi-step organic reactions, often starting from commercially available aromatic precursors. The introduction of the chloro group can be achieved through chlorination reactions, while the cyano group is commonly introduced via cyanation or oxidation of a hydroxyl or amino group. The methyl group can be incorporated through alkylation or other methylation strategies. The precise synthetic route depends on the desired purity and yield, as well as the specific applications for which the compound is intended.

4-Chloro-2-cyano-5-methylbenzoic acid has demonstrated promising potential in various areas of pharmaceutical research. One of the most notable applications is in the development of novel therapeutic agents. The benzoic acid core is a well-known pharmacophore that appears in numerous drugs due to its ability to interact with biological targets and modulate physiological processes. The presence of electron-withdrawing groups such as the cyano and chloro substituents enhances the compound's lipophilicity and reactivity, which can be leveraged to design molecules with improved binding affinity and selectivity.

Recent studies have highlighted the compound's utility in the synthesis of inhibitors targeting specific enzymes involved in inflammatory and metabolic pathways. For instance, derivatives of benzoic acid have been explored for their anti-inflammatory properties, with modifications at various positions enhancing their efficacy. The cyano group, in particular, has been shown to improve metabolic stability while maintaining biological activity, making it a desirable feature in drug design. Additionally, the chloro substituent can serve as a handle for further derivatization, allowing chemists to fine-tune the properties of the molecule for optimal pharmacological outcomes.

The role of 4-Chloro-2-cyano-5-methylbenzoic acid in medicinal chemistry extends beyond its direct use as an active pharmaceutical ingredient (API). It serves as a key intermediate in the synthesis of more complex molecules with enhanced therapeutic profiles. Researchers have utilized this compound to develop novel analogs with improved pharmacokinetic properties, such as enhanced solubility and bioavailability. These advancements are crucial for translating laboratory discoveries into viable clinical candidates.

In addition to its pharmaceutical applications, 4-Chloro-2-cyano-5-methylbenzoic acid has found utility in materials science and industrial chemistry. Its unique structural features make it a valuable building block for synthesizing dyes, polymers, and specialty chemicals. The presence of multiple reactive sites allows for diverse functionalization strategies, enabling chemists to tailor the compound's properties for specific industrial needs.

The growing interest in green chemistry has also spurred research into more sustainable synthetic routes for 4-Chloro-2-cyano-5-methylbenzoic acid. Innovations in catalytic processes and solvent systems have aimed to reduce waste and energy consumption while maintaining high yields. These efforts align with global initiatives to promote environmentally responsible chemical manufacturing practices.

The biological activity of 4-Chloro-2-cyano-5-methylbenzoic acid has been extensively studied in recent years. Preclinical investigations have revealed its potential as an inhibitor of various enzymes implicated in diseases such as cancer, diabetes, and neurodegenerative disorders. For example, studies have demonstrated its ability to modulate enzymes involved in polyamine metabolism, which is relevant to tumor growth and progression. Furthermore, its interaction with receptors and ion channels has been explored for potential applications in central nervous system disorders.

The development of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like 4-Chloro-2-cyano-5-methylbenzoic acid by enabling rapid testing against large libraries of biological targets. This approach has led to several promising hits that are being further optimized through structure-based drug design principles.

The future prospects for 4-Chloro-2-cyano-5-methylbenzoic acid are vast and multifaceted. Ongoing research aims to uncover new therapeutic applications and refine synthetic methodologies to improve accessibility and cost-effectiveness. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients worldwide.

The compound's versatility makes it an attractive candidate for interdisciplinary studies involving organic chemistry, medicinal chemistry, pharmacology, and materials science. As our understanding of biological systems continues to evolve, new opportunities will arise to exploit the unique properties of 4-Chloro-2-cyano-5-methylbenzoic acid for innovative solutions.